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Executive Summary
Salgam, a traditional Turkish fermented beverage, is gaining recognition not only for its unique

flavor but also as a rich reservoir of Lactic Acid Bacteria (LAB) with significant probiotic

potential. This technical guide provides an in-depth analysis of the probiotic characteristics of

LAB isolated from Salgam, offering valuable insights for researchers and professionals in the

fields of microbiology, food science, and drug development. Through a comprehensive review

of existing literature, this document details the identification of key LAB species, their

demonstrated probiotic attributes, antimicrobial and antioxidant activities, and the underlying

molecular mechanisms of their immunomodulatory effects. All quantitative data is presented in

structured tables for comparative analysis, and detailed experimental protocols for the cited

assays are provided. Furthermore, this guide includes mandatory visualizations of experimental

workflows and key signaling pathways using the DOT language to facilitate a deeper

understanding of the methodologies and biological interactions.

Introduction to Salgam and its Microbial Ecology

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 16 Tech Support

https://www.benchchem.com/product/b12772139#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Salgam is a traditional, non-alcoholic fermented beverage originating from Southern Turkey,

particularly the Çukurova region.[1] It is produced through the lactic acid fermentation of raw

materials including black or purple carrots (Daucus carota ssp. sativus var. atrorubens Alef.),

bulgur flour, sourdough, salt, and turnip.[2][3] The fermentation process, which can be either

traditional (with a sourdough fermentation stage) or direct, results in a beverage with a

characteristic cloudy, reddish appearance and a sour taste.[2][3] The final pH of Salgam

typically ranges from 3.28 to 3.8, with total acidity (as lactic acid) of at least 6.0 g/L.[2][4]

The microbial composition of Salgam is complex and dynamic, dominated by various species of

Lactic Acid Bacteria (LAB) and yeasts.[5] These microorganisms are responsible for the

characteristic sensory properties of Salgam and contribute to its purported health benefits.[1]

The predominant LAB species isolated from Salgam include Lactiplantibacillus plantarum,

Lacticaseibacillus paracasei, Pediococcus acidilactici, Levilactobacillus brevis, and

Limosilactobacillus fermentum.[4][5][6][7][8] The presence of these LAB species suggests that

Salgam may be a valuable source of novel probiotic candidates.

Probiotic Potential of Salgam-Derived Lactic Acid
Bacteria
The probiotic potential of LAB isolated from Salgam has been the subject of several in vitro

investigations. These studies have focused on key characteristics that a microorganism must

possess to be considered a probiotic, including survival in the gastrointestinal tract, adherence

to the intestinal mucosa, and the ability to antagonize pathogenic bacteria.

Survival in Simulated Gastrointestinal Conditions
A critical prerequisite for a probiotic is its ability to withstand the harsh conditions of the upper

gastrointestinal tract, specifically the low pH of the stomach and the presence of bile salts in

the small intestine.

Numerous studies have demonstrated that LAB isolated from Salgam exhibit significant

tolerance to acidic environments. For instance, research has shown that most LAB isolates

from traditionally produced Salgam juices can survive exposure to a low pH of 2.0.[7] One

study found that all tested strains of Lacticaseibacillus sp., Pediococcus acidilactici, and

Enterococcus faecalis from fermented turnip juices showed high resistance to a pH of 2.0.[7]
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Following passage through the stomach, probiotics must survive and grow in the presence of

bile salts in the duodenum. LAB from Salgam have shown remarkable tolerance to bile salts.

Studies have reported survival rates ranging from 63.71% to 147.84% in the presence of bile

salts.[7][9] For example, Lacticaseibacillus sp. FS2 exhibited a resistance of 129.98% to 1%

bile salt.[7]

Adhesion and Colonization Properties
The ability of probiotic bacteria to adhere to the intestinal epithelium is crucial for their

colonization and the subsequent exertion of beneficial effects. This adhesion is influenced by

cell surface properties such as hydrophobicity and aggregation abilities.

Cell surface hydrophobicity is an indicator of the adhesive potential of bacteria to epithelial

cells. The hydrophobicity of Salgam-derived LAB towards xylene has been reported to range

from 1.20% to 92.61%.[9] One isolate, Pediococcus acidilactici TS42, demonstrated a high

hydrophobicity of 58.56%.[7]

Auto-aggregation, the aggregation of cells of the same strain, and co-aggregation, the

aggregation with other bacterial species (including pathogens), are important for the formation

of biofilms and for competitive exclusion of pathogens. The auto-aggregation ability of LAB

from Salgam has been found to vary from 2.74% to 24.91%, while co-aggregation abilities

range from 0.85% to 29.37%.[7][9]

Production of Short-Chain Fatty Acids (SCFAs)
Probiotic LAB can ferment non-digestible carbohydrates in the colon, leading to the production

of beneficial metabolites, primarily short-chain fatty acids (SCFAs) such as acetate, butyrate,

and propionate. Strains with the best probiotic characteristics isolated from Salgam have been

shown to produce significant amounts of SCFAs. For selected strains of P. acidilactici and L.

paracasei, acetate, butyrate, and propionate production ranged from 4480 to 6480 μg/mL, 845

to 1190 μg/mL, and 15,355 to 17,450 μg/mL, respectively.[9]

Data Presentation: Probiotic Characteristics of
Salgam LAB
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The following tables summarize the quantitative data on the probiotic properties of Lactic Acid

Bacteria isolated from Salgam, as reported in various studies.

Table 1: Survival and Adhesion Properties of Salgam-Derived LAB
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Strain/Iso
late

Acid
Tolerance
(pH 2.0
Survival)

Bile Salt
Tolerance
(%)

Hydropho
bicity (%)

Auto-
aggregati
on (%)

Co-
aggregati
on (%)

Referenc
e

P.

acidilactici

(54.2% of

isolates)

Survived
69.78 -

147.84

2.32 -

58.56

3.59 -

23.67

0.85 -

29.37
[7]

Lacticaseib

acillus sp.

(18.8% of

isolates)

Survived
69.78 -

147.84

2.32 -

58.56

3.59 -

23.67

0.85 -

29.37
[7]

L.

paracasei

(8.3% of

isolates)

Survived
69.78 -

147.84

2.32 -

58.56

3.59 -

23.67

0.85 -

29.37
[7]

E. faecalis

(6.3% of

isolates)

Survived
69.78 -

147.84

2.32 -

58.56

3.59 -

23.67

0.85 -

29.37
[7]

P.

acidilactici

(56.25% of

isolates)

Survived
63.71 -

123.46

1.20 -

92.61

2.74 -

24.91

1.39 -

27.40
[9]

Lacticaseib

acillus sp.

(20.83% of

isolates)

Survived
63.71 -

123.46

1.20 -

92.61

2.74 -

24.91

1.39 -

27.40
[9]

L.

paracasei

(6.25% of

isolates)

Survived
63.71 -

123.46

1.20 -

92.61

2.74 -

24.91

1.39 -

27.40
[9]

Table 2: Short-Chain Fatty Acid Production by Selected Salgam LAB
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Strain
Acetate
(μg/mL)

Butyrate
(μg/mL)

Propionate
(μg/mL)

Reference

P. acidilactici SL7 4480 - 6480 845 - 1190 15355 - 17450 [9]

P. acidilactici

SL12
4480 - 6480 845 - 1190 15355 - 17450 [9]

L. paracasei

SL27
4480 - 6480 845 - 1190 15355 - 17450 [9]

Lacticaseibacillu

s sp. TS3
4040 - 8135 1025 - 1255 14620 - 17225 [7]

Lacticaseibacillu

s sp. TS11
4040 - 8135 1025 - 1255 14620 - 17225 [7]

L. paracasei

TS33
4040 - 8135 1025 - 1255 14620 - 17225 [7]

Antimicrobial and Antioxidant Activities
Beyond their core probiotic properties, LAB from Salgam also exhibit other functional

characteristics that contribute to their health-promoting potential, including antimicrobial and

antioxidant activities.

Antimicrobial Activity
LAB produce various antimicrobial compounds, including organic acids (lactic and acetic acid),

hydrogen peroxide, and bacteriocins, which can inhibit the growth of foodborne pathogens and

spoilage microorganisms.[10] The antimicrobial activity of Salgam-derived LAB has been

demonstrated against a range of pathogenic bacteria. For example, isolates of E. faecalis TS2

and Lacticaseibacillus sp. TS3 have shown resistance to target microorganisms.[7] The cell-

free supernatants of LAB from Salgam have also been tested for their antimicrobial effects

using methods like the agar well diffusion assay.[11]

Table 3: Antimicrobial Activity of Salgam-Derived LAB against Pathogenic Bacteria
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LAB Isolate Pathogen Method
Inhibition Zone
(mm)

Reference

Lactiplantibacillu

s plantarum

DY46

Salmonella

Typhimurium

ATCC14028

In vitro

antagonism tests
Not specified [12]

Lactiplantibacillu

s plantarum

DY46

Klebsiella

pneumoniae

ATCC13883

In vitro

antagonism tests
Not specified [12]

Lactiplantibacillu

s plantarum

DY46

Proteus vulgaris

ATCC8427

In vitro

antagonism tests
Not specified [12]

Various LAB

isolates

Food-borne

pathogens

Agar diffusion

method
12.6 - 45 [7]

Antioxidant Activity
Oxidative stress is implicated in the pathogenesis of various chronic diseases. Probiotic LAB

can exert antioxidant effects through various mechanisms, including scavenging of free

radicals, chelation of metal ions, and modulation of the host's antioxidant enzyme systems.[13]

[14] Studies on LAB from fermented foods have demonstrated their ability to scavenge DPPH

radicals and exhibit ferric reducing power.[13] While specific quantitative data for Salgam-

derived LAB is emerging, the high phenolic content of Salgam, particularly from black carrots,

suggests a synergistic antioxidant potential between the beverage matrix and its resident

microbiota.[7]

Immunomodulatory Effects and Signaling Pathways
Probiotic LAB are known to interact with the host's immune system, particularly in the gut,

leading to a modulation of immune responses. These interactions can influence both innate

and adaptive immunity.

Interaction with Intestinal Epithelial Cells
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Intestinal epithelial cells (IECs) are the first line of contact for gut microbes and play a crucial

role in initiating immune responses. Probiotic LAB can modulate cytokine and chemokine

production by IECs. For instance, Lactobacillus species have been shown to suppress the

production of the pro-inflammatory chemokine RANTES and interleukin-8 (IL-8) in stimulated

HT-29 IECs.[7] Some strains can also influence the production of tumor necrosis factor-alpha

(TNF-α) and transforming growth factor-beta (TGF-β).[7]

Key Signaling Pathways
The immunomodulatory effects of probiotic LAB are mediated through their interaction with

pattern recognition receptors (PRRs), such as Toll-like receptors (TLRs), on the surface of

immune and epithelial cells. This interaction triggers intracellular signaling cascades, primarily

the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

[2][15][9][16]

NF-κB Pathway: Activation of the NF-κB pathway is a central event in the inflammatory

response. Some probiotic LAB can modulate this pathway, either by activating it to enhance

immune surveillance or by inhibiting it to exert anti-inflammatory effects.[2][15][16][17] For

example, Lactobacillus acidophilus NCFM has been shown to activate the NF-κB pathway in

Caco-2 cells, leading to the production of cytokines and chemokines.[2]

MAPK Pathway: The MAPK family, including p38, JNK, and ERK, is also involved in

regulating the production of inflammatory mediators. Probiotics can activate the p38 MAPK

pathway, which, in conjunction with the NF-κB pathway, plays a significant role in the

induction of cytokine and chemokine production.[2][15][16]

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

In Vitro Probiotic Characterization
Culture Preparation: Grow LAB isolates in MRS broth at their optimal temperature for 18-24

hours.

Cell Harvesting: Centrifuge the cultures (e.g., 5000 x g for 10 minutes at 4°C), wash the cell

pellets twice with sterile phosphate-buffered saline (PBS, pH 7.2), and resuspend in PBS.
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Acid Exposure: Inoculate the bacterial suspension into MRS broth adjusted to pH 2.0 or 3.0

with HCl.

Incubation: Incubate the cultures under anaerobic conditions at 37°C for a specified period

(e.g., 2-4 hours).

Viability Assessment: Enumerate the viable cells by plating on MRS agar and incubating for

48-72 hours. Calculate the survival rate as a percentage of the initial cell count.

Culture Preparation: Prepare overnight cultures of LAB in MRS broth.

Inoculation: Inoculate the cultures (e.g., 1-2% v/v) into MRS broth supplemented with

different concentrations of bile salts (e.g., 0.3%, 0.5%, 1.0% oxgall). A control with no bile

salts is also prepared.

Incubation: Incubate the tubes at 37°C under anaerobic conditions.

Growth Monitoring: Monitor the growth of the bacteria by measuring the optical density at

600 nm (OD600) at regular intervals (e.g., every 2 hours for 24 hours).[18]

Cell Suspension Preparation: Harvest overnight LAB cultures, wash twice with PBS, and

resuspend in PBS to a specific OD600 (e.g., 0.5-1.0).

Hydrocarbon Addition: Add a hydrocarbon solvent (e.g., xylene or n-hexadecane) to the cell

suspension (e.g., 1:4 v/v).

Vortexing and Phase Separation: Vortex the mixture vigorously for 2 minutes and then allow

the two phases to separate by incubating at 37°C for 30-60 minutes.

Absorbance Measurement: Carefully remove the aqueous phase and measure its OD600.

Calculation: Calculate the percentage of hydrophobicity using the formula: % Hydrophobicity

= [(A0 - At) / A0] × 100, where A0 is the initial absorbance and At is the absorbance of the

aqueous phase after separation.

Cell Suspension Preparation: Prepare cell suspensions of LAB and pathogen (for co-

aggregation) in PBS and adjust the OD600 to a standardized value (e.g., 0.5).
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Auto-aggregation: For auto-aggregation, incubate the LAB suspension at 37°C without

agitation.

Co-aggregation: For co-aggregation, mix equal volumes of the LAB and pathogen

suspensions and incubate under the same conditions.

Absorbance Measurement: At different time points (e.g., 1, 2, 4 hours), carefully take an

aliquot from the upper layer of the suspension and measure the OD600.

Calculation:

Auto-aggregation (%): [1 – (At / A0)] x 100, where At is the absorbance at time t and A0 is

the initial absorbance.[19]

Co-aggregation (%): [((Aprobiotic + Apathogen)/2) - Amixture] / ((Aprobiotic +

Apathogen)/2) x 100.

Antimicrobial Activity Assay (Agar Well Diffusion
Method)

Indicator Strain Preparation: Prepare a standardized inoculum of the pathogenic indicator

strain in a suitable broth.

Plate Inoculation: Spread the indicator strain evenly onto the surface of an appropriate agar

medium (e.g., Mueller-Hinton Agar).

Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork

borer.

Sample Addition: Add a specific volume (e.g., 50-100 µL) of the cell-free supernatant of the

LAB culture into each well.

Incubation: Incubate the plates under conditions suitable for the growth of the indicator

strain.

Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition

around each well.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11437301/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antioxidant Activity Assays
Sample Preparation: Prepare cell suspensions or cell-free supernatants of the LAB.

Reaction Mixture: Mix the sample with a methanolic solution of 2,2-diphenyl-1-picrylhydrazyl

(DPPH).

Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g.,

30 minutes).

Absorbance Measurement: Measure the absorbance of the solution at 517 nm. A decrease

in absorbance indicates radical scavenging activity.

Calculation: Scavenging Activity (%) = [(Acontrol - Asample) / Acontrol] × 100, where

Acontrol is the absorbance of the DPPH solution without the sample.

FRAP Reagent Preparation: Prepare the FRAP reagent by mixing acetate buffer (pH 3.6), a

solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCl, and a ferric chloride solution.

Reaction Mixture: Mix the sample with the FRAP reagent.

Incubation: Incubate the mixture at 37°C for a specific time (e.g., 4-30 minutes).

Absorbance Measurement: Measure the absorbance of the resulting blue-colored complex at

593 nm.

Quantification: The antioxidant capacity is determined by comparing the absorbance of the

sample to a standard curve prepared with a known antioxidant, such as ferrous sulfate or

Trolox.

Mandatory Visualizations
This section provides diagrams created using the DOT language to illustrate key experimental

workflows and signaling pathways described in this guide.

Experimental Workflows
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In Vitro Probiotic Assays
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Caption: Workflow for the isolation and in vitro characterization of probiotic LAB from Salgam.

Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b12772139/docs?utm_src=pdf-body-img#probiotic-potential-of-lactic-acid-bacteria-in-salgam-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intestinal Epithelial Cell

Nucleus

TLR2

MyD88

IRAKs

TRAF6

IKK Complex

MAPK Cascade
(p38, JNK, ERK)IκB

Phosphorylates

NF-κB

Releases

NF-κB

Translocation

AP-1

AP-1

Translocation

Cytokine & Chemokine
Gene Expression
(IL-8, TNF-α, etc.)

Probiotic LAB
(e.g., Lactobacillus)

Recognition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b12772139/docs?utm_src=pdf-body-img#probiotic-potential-of-lactic-acid-bacteria-in-salgam-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Immunomodulatory signaling pathways activated by probiotic LAB in intestinal

epithelial cells.

Conclusion and Future Directions
Salgam represents a promising, yet largely untapped, source of novel Lactic Acid Bacteria with

significant probiotic potential. The LAB species isolated from this traditional fermented

beverage have demonstrated robust survival in simulated gastrointestinal conditions, good

adhesion properties, and the ability to produce beneficial metabolites such as short-chain fatty

acids. Furthermore, their antimicrobial and antioxidant activities, coupled with their capacity to

modulate host immune responses via key signaling pathways, underscore their potential for

application in functional foods, dietary supplements, and even as live biotherapeutics.

Future research should focus on in vivo studies to validate the in vitro findings and to elucidate

the specific health benefits of Salgam-derived probiotics in animal models and human clinical

trials. The synergistic effects of the LAB and the bioactive compounds present in the Salgam

matrix also warrant further investigation. The detailed characterization and development of

these unique LAB strains could lead to the creation of new probiotic products with enhanced

efficacy and specific health applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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